6-benzyl-5-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 6-benzyl-5-methyl-2-(trifluoromethyl)-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C14H11F3N4O/c1-8-10(7-9-5-3-2-4-6-9)11(22)21-13(18-8)19-12(20-21)14(15,16)17/h2-6H,7H2,1H3,(H,18,19,20)
• InChI Key: WEJXQAQBTLDYPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C(=N1)N=C(N2)C(F)(F)F)CC3=CC=CC=C3
• Molecular Formula: C14H11F3N4O
• Molecular Weight: 308.26 g/mol

Description

6-benzyl-5-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one is a chemical compound that belongs to the class of triazolopyrimidine derivatives. This compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and agrochemicals.

Scientific Research Applications

6-benzyl-5-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit antitumor, antibacterial, and antifungal activities. Additionally, this compound has been investigated for its potential use as a herbicide and insecticide.

Mechanism of Action

The mechanism of action of 6-benzyl-5-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one is not fully understood. However, it is believed to exert its biological effects by inhibiting key enzymes or proteins involved in various cellular processes. For example, it has been shown to inhibit topoisomerase II, an enzyme involved in DNA replication and repair, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-benzyl-5-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one are diverse and depend on the specific application. In the context of medicinal chemistry, this compound has been shown to induce apoptosis, inhibit cell proliferation, and disrupt cell cycle progression. It has also been shown to exhibit antibacterial and antifungal activities by disrupting key cellular processes such as cell wall synthesis and protein synthesis.

Advantages and Limitations for Lab Experiments

One advantage of using 6-benzyl-5-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one in lab experiments is its broad range of potential applications. It has been shown to exhibit activity against various types of cancer cells, bacteria, and fungi, making it a versatile compound for research. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to optimize its use in specific applications.

Future Directions

There are several future directions for research on 6-benzyl-5-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one. One potential direction is to investigate its potential as a herbicide or insecticide. Additionally, further studies are needed to fully understand the mechanism of action and optimize its use in specific applications. Finally, research on the synthesis of analogs of this compound may lead to the development of more potent and selective compounds for various applications.